Cas no 1260833-10-0 (5-AMINO-2-(CYCLOBUTYL)PYRIMIDINE)

• Product Name: 5-AMINO-2-(CYCLOBUTYL)PYRIMIDINE
• CAS No: 1260833-10-0
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 4583381
• Update Time: 2025-05-28

5-AMINO-2-(CYCLOBUTYL)PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(cyclobutyl)pyrimidine
• 5-Pyrimidinamine, 2-cyclobutyl-
• 2-Cyclobutylpyrimidin-5-amine
• 5-AMINO-2-(CYCLOBUTYL)PYRIMIDINE

• Inchi： 1S/C8H11N3/c9-7-4-10-8(11-5-7)6-2-1-3-6/h4-6H,1-3,9H2
• InChI Key： SUYUPUXYACCYHP-UHFFFAOYSA-N
• SMILES： C1(C2CCC2)=NC=C(N)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 5-AMINO-2-(CYCLOBUTYL)PYRIMIDINE

Comprehensive Overview of 5-AMINO-2-(CYCLOBUTYL)PYRIMIDINE (CAS No. 1260833-10-0): Properties, Applications, and Innovations

5-AMINO-2-(CYCLOBUTYL)PYRIMIDINE (CAS No. 1260833-10-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrimidine derivative is characterized by a cyclobutyl substituent at the 2-position and an amino group at the 5-position, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in kinase inhibitors and antiviral agents, aligning with the growing demand for novel therapeutic candidates in precision medicine.

The compound’s molecular framework, 5-AMINO-2-(CYCLOBUTYL)PYRIMIDINE, offers exceptional opportunities for structure-activity relationship (SAR) studies. Its cyclobutyl ring introduces steric constraints that can enhance binding affinity to target proteins, a feature highly sought after in the design of small-molecule drugs. Recent publications highlight its utility in optimizing pharmacokinetic properties, such as metabolic stability and membrane permeability, addressing key challenges in modern drug development. These attributes make it a focal point for researchers investigating cancer therapeutics and central nervous system (CNS) disorders, two areas dominating current biomedical trends.

From a synthetic chemistry perspective, CAS No. 1260833-10-0 serves as a critical building block for constructing complex scaffolds. Its amino-pyrimidine core is amenable to diverse functionalization, enabling the creation of libraries for high-throughput screening (HTS). This aligns with the pharmaceutical industry’s shift toward fragment-based drug design (FBDD), where modular compounds like 5-AMINO-2-(CYCLOBUTYL)PYRIMIDINE accelerate lead optimization. Additionally, its stability under standard laboratory conditions makes it a practical choice for industrial-scale applications.

Beyond pharmaceuticals, 5-AMINO-2-(CYCLOBUTYL)PYRIMIDINE has potential applications in material science. Its nitrogen-rich structure could contribute to the development of organic electronic materials, such as light-emitting diodes (OLEDs) or conductive polymers, a niche gaining traction due to the global push for sustainable technologies. The compound’s thermal stability and solubility profile further enhance its suitability for such innovations, resonating with the increasing interest in green chemistry and circular economy principles.

Quality control and regulatory compliance are paramount when working with CAS No. 1260833-10-0. Reputable suppliers provide detailed certificates of analysis (CoA), ensuring purity levels exceeding 98%, which is critical for reproducible research outcomes. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its integrity, addressing the scientific community’s emphasis on transparency and data reproducibility—a topic frequently highlighted in open-access journals and peer-reviewed studies.

In summary, 5-AMINO-2-(CYCLOBUTYL)PYRIMIDINE (CAS No. 1260833-10-0) represents a multifaceted compound with broad implications across life sciences and materials engineering. Its role in advancing drug discovery pipelines and sustainable technologies underscores its relevance in contemporary research. As interdisciplinary collaborations expand, this pyrimidine derivative is poised to remain a cornerstone in innovation-driven industries.